BENGHE Foundational & Exploratory

Check Availability & Pricing

Comprehensive Spectroscopic Characterization
of 4-Bromo-1,3-oxazole Hydrochloride

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

4-Bromo-1,3-oxazole
Compound Name:

hydrochloride
CAS No.: 1955531-81-3
Cat. No.: B2844213

Get Quote

Executive Summary

4-Bromo-1,3-oxazole hydrochloride (CAS: 1955531-81-3) is a functionalized oxazole
derivative utilized primarily as a precursor in the synthesis of bioactive compounds, including
antibiotics and enzyme inhibitors. Its value lies in the C4-bromine handle, which facilitates
palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Stille), and the C2 position,
which remains accessible for nucleophilic attack or deprotonation.

This guide details the spectroscopic signature of the compound, distinguishing between the
free base (neutral) and the hydrochloride salt (cationic) forms. Understanding the shift in
spectral data between these forms is crucial for monitoring reaction progress and verifying salt
formation.

Structural Analysis & Chemical Profile[1][2]

The core structure consists of a five-membered 1,3-oxazole ring substituted at the 4-position
with a bromine atom. In the hydrochloride form, the nitrogen atom at position 3 is protonated,
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bearing a formal positive charge. This cationic character significantly deshields the adjacent
protons and carbons compared to the neutral free base.

Feature Description
Molecular Formula CsHsBrCINO (Salt) / CsH2BrNO (Free Base)
Molecular Weight 184.42 g/mol (Salt) / 147.96 g/mol (Free Base)

C4-Bromide (Electrophilic handle), C2-H (Acidic

Key Functionality ton)
proton

) Protonation occurs at N3, forming the oxazolium
Salt Formation _
cation.

Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy

The formation of the hydrochloride salt induces significant downfield shifts (deshielding) in the
1H and 13C NMR spectra due to the positive charge on the nitrogen, which withdraws electron
density from the ring system.

1H NMR (Proton NMR)

Solvent: DMSO-de (Preferred for salts due to solubility)

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2844213?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

HCI Salt &
(ppm)

Free Base &
(ppm)

Position Proton

Multiplicity

Interpretati
on

H2 C2-H 8.15-8.25 9.10-9.40

Singlet (s)

Diagnostic
Peak. The H2
proton is
flanked by
Oxygen and
the
protonated
Nitrogen
(N+), causing
a dramatic
downfield
shift.

H5 C5-H 8.05-8.15 8.60 — 8.80

Singlet (s)

Deshielded
by the
adjacent
Oxygen and
the inductive
effect of the

C4-Bromine.

NH N-H* N/A 10.0-13.0

Broad (br)

The acidic
proton on
nitrogen.
Often broad
or invisible
depending on
water
content/exch

ange rate.
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Technical Insight: In the free base, H2 and H5 often appear very close (overlapping). Upon salt

formation, the H2 signal separates significantly downfield, making it the primary indicator of

successful protonation.

13C NMR (Carbon NMR)
Solvent: DMSO-ds

Free Base 0
(Ppm)

Position Carbon

HCI Salt &
(ppm)

Interpretation

C2 N=C-O ~152.0

~156.0 - 160.0

Most deshielded
carbon due to
placement
between two

heteroatoms.

C5 O-C=C ~138.0

~142.0 - 145.0

Alpha to oxygen;
shifts downfield

in the salt.

C4 C-Br ~112.0

~115.0 -118.0

Shielded relative
to other carbons
due to the
"Heavy Atom
Effect” of
Bromine, despite
its

electronegativity.

Mass Spectrometry (MS)
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Mass spectrometry is definitive for this compound due to the characteristic isotopic signature of
bromine.

« lonization Mode: Electrospray lonization (ESI) in Positive Mode (+ve).

o Observed Species: The hydrochloride salt dissociates in the MS source; the detected
species is the cationic oxazole core

Key Fragments & Isotope Pattern:

. Relative
m/z Value lon Identity Notes
Abundance
Molecular ion
147.9 100% , _
(monoisotopic).
Diagnostic Doublet.
The 1:1 ratio confirms
149.9 ~98%
the presence of one
Bromine atom.
Loss of Hydrogen
120/ 122 Variable Cyanide (common in
oxazoles).
Loss of the bromine
69 Low radical/ion (Oxazole

core).

Infrared Spectroscopy (IR)

Method: ATR-FTIR (Solid state)
The salt form exhibits specific bands related to the protonated nitrogen and the halide bond.

e 3100 — 3000 cm~1: C-H stretching (aromatic).
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2700 — 2400 cm~*: N-H* stretching (broad band, characteristic of amine salts).

1620 — 1590 cm~1: C=N stretching (shifted slightly compared to free base).

1050 — 1000 cm~1: C-O-C ring stretching.

600 — 500 cm~1: C-Br stretching (strong, sharp band).

Experimental Protocols
Sample Preparation for NMR (Salt Stability)

The hydrochloride salt is hygroscopic and can hydrolyze or disproportionate in wet solvents.

e Solvent Choice: Use DMSO-de (Dimethyl sulfoxide-d6) derived from a fresh ampoule. Avoid
CDClIs as the free base may liberate if the solvent is slightly basic or wet.

e Concentration: Dissolve 5-10 mg of the solid salt in 0.6 mL of DMSO-de.

e Tube Handling: Use high-quality NMR tubes (Wilmad 507-PP or equivalent) to prevent
background noise.

e Acquisition: Run the spectrum immediately. If the NH peak is not visible, the proton may be
exchanging with residual water (HDO peak at 3.33 ppm).

Workflow Visualization

Compare vs Ref

Structure Confirmation
(Delta Shifts & Integration) (2:1 Br Isotope, H2 shift > 9.0)

Click to download full resolution via product page

Figure 1: Analytical workflow for the spectroscopic validation of oxazole salts.

MS Fragmentation Pathway
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Molecular lon [M+H]+

m/z 148/150

Loss of HCN (27) \ Loss of Br (79/81)

Fragment [M - HCN]+
m/z 121/123

Cation [Oxazole]+
m/z 69

Loss of CO (28)

Fragment [M - CO - HCN]+
m/z 93/95

Click to download full resolution via product page

Figure 2: Proposed mass spectrometry fragmentation pathway for 4-bromo-1,3-oxazole.
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Compound Data: 4-Bromo-1,3-oxazole hydrochloride (CAS 1955531-81-3). PubChem
Compound Summary.

General NMR Shifts: Trace Impurities in NMR Solvents, Organometallics.

To cite this document: BenchChem. [Comprehensive Spectroscopic Characterization of 4-
Bromo-1,3-oxazole Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2844213/docs#comprehensive-spectroscopic-
characterization-of-4-bromo-1-3-oxazole-hydrochloride]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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